Cas no 61316-17-4 (Benzo[a]phenazine, 5-(2-methyl-1H-benzimidazol-1-yl)-)

Benzo[a]phenazine, 5-(2-methyl-1H-benzimidazol-1-yl)- structure
61316-17-4 structure
Product Name:Benzo[a]phenazine, 5-(2-methyl-1H-benzimidazol-1-yl)-
CAS No:61316-17-4
MF:C24H16N4
MW:360.41064453125
CID:484429
PubChem ID:12294647
Update Time:2025-04-19

Benzo[a]phenazine, 5-(2-methyl-1H-benzimidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]phenazine, 5-(2-methyl-1H-benzimidazol-1-yl)-
    • 5-(2-methylbenzimidazol-1-yl)benzo[a]phenazine
    • DTXSID10485349
    • 61316-17-4
    • Inchi: 1S/C24H16N4/c1-15-25-20-12-6-7-13-22(20)28(15)23-14-21-24(17-9-3-2-8-16(17)23)27-19-11-5-4-10-18(19)26-21/h2-14H,1H3
    • InChI Key: HKHOKINAYGDJGB-UHFFFAOYSA-N
    • SMILES: N1(C(C)=NC2C=CC=CC1=2)C1=CC2C(C3C=CC=CC1=3)=NC1C=CC=CC=1N=2

Computed Properties

  • Exact Mass: 360.13768
  • Monoisotopic Mass: 360.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6
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